Cas no 16285-82-8 (3-Desmethoxy-3-bromo Trimethoprim)

• Product Name: 3-Desmethoxy-3-bromo Trimethoprim
• CAS No: 16285-82-8
• MF: C₁₃H₁₅BrN₄O₂
• MW: 339.187801599503
• CID: 1058955
• PubChem ID: 3008014
• Update Time: 2025-07-15

3-Desmethoxy-3-bromo Trimethoprim Chemical and Physical Properties

Names and Identifiers

• 4-Desmethoxy-4-bromo Trimethoprim
• 3-Desmethoxy-3-bromo Trimethoprim
• 5-[(3-bromo-4,5-dimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• PYRIMIDINE24DIAMINO53BROMO45DIMETHOXYBENZYL
• AS-0382
• F75792
• 2,4-Pyrimidinediamine, 5-[(3-bromo-4,5-dimethoxyphenyl)methyl]-
• 5-((3-bromo-4,5-dimethoxyphenyl)methyl)-2,4-pyrimidinediamine
• BCP26094
• 3-Desmethoxy-3-bromo Trimethoprim; 4-Desmethoxy-4-bromo Trimethoprim
• Trimethoprim impurity F [USP-MC]
• SCHEMBL328939
• 5-(3-Bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine
• UNII-VS20D6Q9V2
• CHEMBL4288882
• DTXSID70388342
• Q27291994
• 2,4-Pyrimidinediamine, 5-((3-bromo-4,5-dimethoxyphenyl)methyl)-
• XJSNBPJINGRLAM-UHFFFAOYSA-N
• 16285-82-8
• 5-(3-bromo-4,5-dimethoxy-benzyl)-pyrimidine-2,4-diamine
• Trimethoprim impurity F
• 4-Desmethoxy-4-bromoTrimethoprim-d3
• TRIMETHOPRIM IMPURITY F [EP IMPURITY]
• VS20D6Q9V2
• Trimethoprim Imp. F (EP); 5-(3-Bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine; Trimethoprim Impurity F
• 5-[(3-bromo-4,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine

• Inchi： 1S/C13H15BrN4O2/c1-19-10-5-7(4-9(14)11(10)20-2)3-8-6-17-13(16)18-12(8)15/h4-6H,3H2,1-2H3,(H4,15,16,17,18)
• InChI Key： XJSNBPJINGRLAM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC)OC

Computed Properties

• Exact Mass: 338.03800
• Monoisotopic Mass: 338.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 97.74000
• LogP: 1.87170

3-Desmethoxy-3-bromo Trimethoprim Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 3-Desmethoxy-3-bromo Trimethoprim

Research Briefing on 3-Desmethoxy-3-bromo Trimethoprim (CAS: 16285-82-8): Recent Advances and Applications

3-Desmethoxy-3-bromo Trimethoprim (CAS: 16285-82-8) is a brominated derivative of the well-known antibiotic Trimethoprim, which has been widely used in the treatment of bacterial infections. Recent studies have explored the potential of this compound in addressing antibiotic resistance and enhancing antimicrobial efficacy. This briefing synthesizes the latest research findings on the synthesis, mechanism of action, and potential applications of 3-Desmethoxy-3-bromo Trimethoprim in the field of chemical biology and medicinal chemistry.

The synthesis of 3-Desmethoxy-3-bromo Trimethoprim involves the bromination of Trimethoprim at the 3-position, followed by the removal of the methoxy group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity.

In terms of biological activity, 3-Desmethoxy-3-bromo Trimethoprim has shown promising results in inhibiting bacterial dihydrofolate reductase (DHFR), a key enzyme in the folate biosynthesis pathway. This inhibition disrupts the production of nucleic acids and proteins, leading to bacterial cell death. Notably, the bromine substitution at the 3-position enhances the compound's binding affinity to DHFR, potentially overcoming resistance mechanisms observed in some bacterial strains. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

Beyond its antimicrobial properties, 3-Desmethoxy-3-bromo Trimethoprim has also been investigated for its potential applications in cancer therapy. Preliminary studies suggest that the compound may exhibit cytotoxic effects on certain cancer cell lines by targeting folate metabolism, which is often dysregulated in cancer cells. However, further research is needed to elucidate its mechanisms and evaluate its safety profile in vivo.

In conclusion, 3-Desmethoxy-3-bromo Trimethoprim (CAS: 16285-82-8) represents a promising candidate for addressing antibiotic resistance and exploring novel therapeutic avenues. Its enhanced binding affinity to DHFR and potential applications in cancer therapy highlight its versatility in chemical biology and medicinal chemistry. Future research should focus on optimizing its synthesis, expanding its antimicrobial spectrum, and investigating its therapeutic potential in preclinical models.